3-Methyl-1-(4-nitrophenyl)piperidine-3-carboxylic acid

• Molecular Formula: C13H16N2O4
• Molecular Weight: 264.28 g/mol
• IUPAC Name: 3-methyl-1-(4-nitrophenyl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C13H16N2O4/c1-13(12(16)17)7-2-8-14(9-13)10-3-5-11(6-4-10)15(18)19/h3-6H,2,7-9H2,1H3,(H,16,17)
• InChI Key: YHCFAJUSUAALLB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1)C2=CC=C(C=C2)[N+](=O)[O-])C(=O)O

Description

3-Methyl-1-(4-nitrophenyl)piperidine-3-carboxylic acid is a useful research compound. Its molecular formula is C13H16N2O4 and its molecular weight is 264.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 3-methyl-1-(4-nitrophenyl)piperidine-3-carboxylate (2.920 g, 9.99 mmol) in THF (12.50 mL) and MeOH (12.5 mL) was added 2 M aqueous solution of LiOH (25 mL, 50 mmol). The resulting yellow solution was stirred at rt for 22 hrs. The reaction was adjusted to pH=5 with 3N aqueous HCl. The solution was extracted with EtOAc (3×). The combined EtOAc extracts were washed with saturated aqueous NaCl (2×), dried over Na2SO4, filtered and concentrated. The obtained yellow solid was dried under high vacuum to give the desired product, 3-methyl-1-(4-nitrophenyl)piperidine-3-carboxylic acid (2.650 g, 9.53 mmol, 95% yield) as a yellow solid. Anal. Calcd. for C13H16N2O4 m/z 264.2, found: 265.1 (M+H)+; 1H NMR (400 MHz, CDCl3) δ ppm 8.08 (d, J=9.34 Hz, 2H), 6.89 (d, J=9.34 Hz, 2H), 4.13 (d, J=12.64 Hz, 1H), 3.64 (ddd, J=12.50, 4.53, 4.40 Hz, 1H), 3.10-2.99 (m, 1H), 2.94 (d, J=13.19 Hz, 1H), 2.33-2.18 (m, 1H), 1.88-1.69 (m, 2H), 1.53-1.37 (m, 1H), 1.25 (s, 3H).